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Compound of Interest

Compound Name: Tetrakis(4-vinylphenyl)silane

Cat. No.: B12511860

Get Quote

In the pursuit of advanced materials with tailored properties, the geometry of molecular building

blocks plays a pivotal role. Tetrakis(4-vinylphenyl)silane, a molecule possessing a central

silicon atom tetrahedrally bonded to four vinylphenyl arms, represents a unique and powerful

monomer for the construction of complex three-dimensional polymer architectures. Its rigid,

well-defined core and four polymerizable vinyl groups enable the creation of highly crosslinked

networks, star-shaped polymers, and porous organic frameworks with exceptional thermal and

mechanical stability.

This guide provides a comprehensive overview of tetrakis(4-vinylphenyl)silane, from its

fundamental chemical structure and synthesis to its characterization and diverse applications in

materials science. It is intended for researchers and scientists in polymer chemistry and drug

development who seek to leverage the unique attributes of this tetra-functional building block.

Molecular Architecture and Chemical Identity
Tetrakis(4-vinylphenyl)silane (CAS No: 18834-29-2) is an organosilicon compound

characterized by a central silicon atom covalently bonded to the phenyl rings of four styrene

moieties.[1] The tetrahedral arrangement of these four arms is a direct consequence of the sp³

hybridization of the silicon atom, leading to a non-planar, three-dimensional structure. This
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geometry is crucial as it prevents the dense packing often seen with planar monomers,

predisposing the resulting polymers to form porous or high-free-volume materials.

The key reactive sites are the four terminal vinyl (C=C) groups, which are amenable to a variety

of polymerization techniques, including free-radical, cationic, and controlled radical

polymerizations like Atom Transfer Radical Polymerization (ATRP).[2]

Key Structural Features:

Central Core: A single silicon atom providing a rigid, tetrahedral scaffold.

Linking Arms: Four phenyl groups that provide thermal stability and rigidity.

Functional Groups: Four terminal vinyl groups that serve as points for polymerization or

crosslinking.

Synthesis and Purification: A Mechanistic Approach
A robust synthesis of tetrakis(4-vinylphenyl)silane can be achieved via a Grignard reaction, a

cornerstone of organometallic chemistry. This approach offers high yields and utilizes readily

available starting materials. The causality behind this choice lies in the high nucleophilicity of

the Grignard reagent, which is necessary to displace all four chloride ions from the silicon

tetrachloride precursor.

Proposed Synthetic Pathway
The synthesis involves two primary steps: the formation of the Grignard reagent from 4-

bromostyrene, followed by its reaction with silicon tetrachloride.
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Step 1: Grignard Reagent Formation

Step 2: Tetra-alkylation of SiCl4

Step 3: Work-up and Purification

4-Bromostyrene + Mg turnings

4-Vinylphenylmagnesium Bromide
(Grignard Reagent)

 Reflux 

Anhydrous THF (Solvent)

Crude Product Mixture

 Add dropwise at 0°C 

Silicon Tetrachloride (SiCl4)
in Anhydrous THF

Aqueous NH4Cl Quench

Extraction with Organic Solvent

Column Chromatography
(Silica Gel)

Pure Tetrakis(4-vinylphenyl)silane
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Purified Product

1H NMR Spectroscopy 13C NMR Spectroscopy FT-IR Spectroscopy Mass Spectrometry

Structural Confirmation
& Purity Assessment

Material Architectures Resulting Properties & Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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